6-methoxy-2-methyl-N-phenyl-4-quinolinamine

• IUPAC Name: 6-methoxy-2-methyl-N-phenylquinolin-4-amine
• InChI: InChI=1S/C17H16N2O/c1-12-10-17(19-13-6-4-3-5-7-13)15-11-14(20-2)8-9-16(15)18-12/h3-11H,1-2H3,(H,18,19)
• InChI Key: LUUQWYWXSQNQPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=C(C=CC2=N1)OC)NC3=CC=CC=C3
• Molecular Formula: C17H16N2O
• DSSTOX Substance ID: DTXSID301263997
• Molecular Weight: 264.32 g/mol
• CAS RN: 100462-38-2

Description

“6-methoxy-2-methyl-N-phenyl-4-quinolinamine” is a chemical compound with the molecular formula C15H13N3O. It’s a unique chemical provided to early discovery researchers as part of a collection of unique chemicals.

Synthesis Analysis

There are various synthesis protocols reported in the literature for the construction of quinoline scaffold. For example, Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller and Conrad Limpach are well-known classical synthesis protocols used up to now for the construction of the principal quinoline scaffold. Transition metal catalysed reactions, metal-free ionic liquid mediated reactions, ultrasound irradiation reactions and green reaction protocols are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

The molecular structure of “6-methoxy-2-methyl-N-phenyl-4-quinolinamine” can be represented by the SMILES string CC1=NC2=CC=C (OC)C=C2C (NCCCCCC)=C1. The InChI representation is 1S/C17H24N2O/c1-4-5-6-7-10-18-17-11-13 (2)19-16-9-8-14 (20-3)12-15 (16)17/h8-9,11-12H,4-7,10H2,1-3H3, (H,18,19).

Chemical Reactions Analysis

The reaction sequence involves an initial oxidation of N-hydroxyaminoallenes with NuH (Nu = OH, OR, NHR, and SR) to form 3-substituted 2-en-1-ones, followed by Bronsted acid catalyzed intramolecular cyclizations of the resulting products.

Physical And Chemical Properties Analysis

The physical and chemical properties of “6-methoxy-2-methyl-N-phenyl-4-quinolinamine” are not fully available. The average mass is 251.283 Da and the monoisotopic mass is 251.105865 Da.

Scientific Research Applications

Fluorescent Labeling and Sensing

A study by Hirano et al. (2004) introduced a novel fluorophore derived from 5-methoxyindole-3-acetic acid, exhibiting strong fluorescence across a wide pH range, stability against light and heat, and potential as a fluorescent labeling reagent. This compound demonstrates significant utility in biomedical analysis due to its robust fluorescence characteristics, offering a powerful tool for tracking and analyzing biological molecules in various experimental conditions (Hirano et al., 2004).

Zinc Ion Detection

Mikata et al. (2006) developed methoxy-substituted TQEN derivatives for fluorescent detection of zinc ions, enhancing fluorescence intensity and enabling effective zinc ion detection in cellular environments. This advancement in zinc sensor technology has implications for biological and medical research, particularly in studying zinc's role in biological processes (Mikata et al., 2006).

Antimalarial Activity

Research by Vangapandu et al. (2003) on 8-quinolinamines and their derivatives demonstrated potent antimalarial activity, surpassing the standard drug chloroquine against drug-sensitive and drug-resistant malaria strains. This study highlights the potential of 6-methoxy-2-methyl-N-phenyl-4-quinolinamine derivatives as a new class of antimalarial agents, offering hope for more effective treatments (Vangapandu et al., 2003).

Diuretic Properties and Polymorphism

Shishkina et al. (2018) investigated the diuretic properties and polymorphic modifications of a related compound, showcasing its potential as a hypertension remedy. The study's findings on crystal polymorphism and its effects on the compound's diuretic properties provide valuable insights for pharmaceutical development (Shishkina et al., 2018).

Proton Sponge Properties

Dyablo et al. (2015) synthesized a new quinoline derivative acting as a proton sponge, showcasing a novel approach to creating molecules with specific chemical properties. This research contributes to the development of new materials with potential applications in chemistry and material science (Dyablo et al., 2015).

Safety and Hazards

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